Cas no 50624-64-1 (3-(Bromomethyl)-1H-indole)

• Product Name: 3-(Bromomethyl)-1H-indole
• CAS No: 50624-64-1
• MF: C₉H₈BrN
• MW: 210.070521354675
• CID: 1090040
• PubChem ID: 11310326
• Update Time: 2025-04-20

3-(Bromomethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-1H-indole
• 1H-Indole, 3-(bromomethyl)-
• 3-(Bromomethyl)indole
• 3-BroMoMethylindole
• 3-Indolylmethyl bromide
• CS-0054237
• DTXSID50461940
• EN300-1897289
• A871499
• SCHEMBL1999571
• 3-(brommethyl)-1H-indole
• 50624-64-1

• MDL： MFCD12024940
• Inchi： 1S/C9H8BrN/c10-5-7-6-11-9-4-2-1-3-8(7)9/h1-4,6,11H,5H2
• InChI Key： BVGPANPABBVZHT-UHFFFAOYSA-N
• SMILES： BrCC1=CNC2C=CC=CC=21

Computed Properties

• Exact Mass: 208.98404
• Monoisotopic Mass: 208.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.599±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 230 º C (decomposition)
• Solubility: Very slightly soluble (0.44 g/l) (25 º C),
• PSA: 15.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles